Cas no 1261986-20-2 ([1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)-
• CAS No: 1261986-20-2
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319409
• CID: 2767696
• Update Time: 2025-05-19

[1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)-

• MDL： MFCD18319409
• Inchi： 1S/C14H11ClO3/c15-13-6-5-9(14(17)18)7-12(13)11-4-2-1-3-10(11)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key： DLGHWBNYRCHUSG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2CO)=C(Cl)C=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)-

Comprehensive Overview of [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)- (CAS No. 1261986-20-2)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)- (CAS No. 1261986-20-2) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This chlorinated biphenyl carboxylic acid with a hydroxymethyl functional group presents unique chemical properties that make it valuable for various applications. Its molecular structure combines aromatic stability with reactive sites, offering researchers a versatile building block for synthesis.

Recent trends in medicinal chemistry have shown increased interest in biphenyl-based compounds due to their potential biological activities. The presence of both carboxylic acid and hydroxymethyl groups in this particular derivative makes it especially interesting for drug discovery programs targeting inflammation and metabolic disorders. Scientists frequently search for "modified biphenyl derivatives for drug development" and "functionalized aromatic carboxylic acids," placing this compound in a strategic research position.

The physical properties of 6-chloro-2'-(hydroxymethyl)-[1,1'-biphenyl]-3-carboxylic acid include moderate solubility in polar organic solvents, which is typical for aromatic carboxylic acids. Its melting point and stability profile make it suitable for various synthetic transformations. Analytical chemists often investigate "characterization methods for biphenyl derivatives" and "HPLC analysis of chlorinated aromatics," reflecting the compound's importance in analytical applications.

In material science, this biphenyl derivative serves as a precursor for liquid crystals and advanced polymers. The combination of its rigid biphenyl core with flexible hydroxymethyl group offers unique possibilities for designing materials with specific mechanical and optical properties. Current research trends show growing interest in "aromatic compounds for organic electronics" and "functional monomers for polymer synthesis," areas where this compound shows promise.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)- typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Process chemists continuously optimize these synthetic routes to improve yield and purity, addressing common search queries like "efficient synthesis of substituted biphenyls" and "green chemistry approaches to aromatic derivatives." The compound's stability under various conditions makes it particularly valuable for industrial-scale production.

Quality control of this specialty chemical requires advanced analytical techniques. Researchers frequently look for information on "purity assessment of complex aromatics" and "spectroscopic identification of biphenyl compounds." Modern characterization methods including NMR, mass spectrometry, and X-ray crystallography have been successfully applied to confirm the structure and purity of this chlorinated biphenyl derivative.

The safety profile of 6-chloro-2'-(hydroxymethyl)-[1,1'-biphenyl]-3-carboxylic acid has been extensively studied, with particular attention to its handling and storage requirements. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed. This aligns with current industry focus on "safe handling of specialty chemicals" and "sustainable chemical processes," topics that dominate contemporary chemical research discussions.

Market demand for this biphenyl derivative has shown steady growth, particularly from pharmaceutical and advanced material sectors. Industry analysts track trends related to "specialty chemical market growth" and "emerging applications of aromatic compounds," where this compound frequently appears as a case study. Its versatility and relatively straightforward synthesis make it economically viable for various applications.

Future research directions for [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-2'-(hydroxymethyl)- may explore its potential in green chemistry applications and as a building block for novel drug candidates. The scientific community continues to investigate "sustainable synthesis of aromatic compounds" and "bioactive biphenyl derivatives," suggesting ongoing relevance for this chemical entity in cutting-edge research.

In conclusion, CAS 1261986-20-2 represents an important member of the biphenyl carboxylic acid family with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and aromatic stability ensures its continued importance in both academic research and industrial applications, addressing current scientific challenges and market demands.